Ethyl 4-(2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)acetamido)benzoate

• IUPAC Name: ethyl 4-[[2-[6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C20H20N4O3S2/c1-4-27-20(26)14-5-7-15(8-6-14)22-17(25)11-28-18-10-9-16(23-24-18)19-12(2)21-13(3)29-19/h5-10H,4,11H2,1-3H3,(H,22,25)
• InChI Key: UQRWQQYZTSECPU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(C=C2)C3=C(N=C(S3)C)C
• Molecular Formula: C20H20N4O3S2
• Molecular Weight: 428.5 g/mol

Description

Ethyl 4-(2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)acetamido)benzoate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields, including medicine and agriculture.

Scientific Research Applications

Chemical Synthesis and Molecular Structures Ethyl 4-(2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)acetamido)benzoate represents a complex molecule with potential applications in chemical synthesis and the development of novel compounds. Research in this area focuses on synthesizing new heterocyclic compounds and exploring their chemical properties and reactions. For instance, the chemistry of sym-tetrazine reveals how similar compounds undergo various reactions to form new heterocyclic structures, which could be relevant for understanding the chemical behavior and synthesis possibilities of Ethyl 4-(2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)acetamido)benzoate (Postovskii et al., 1977).

Biological Activity and Pharmacological Potential The exploration of biological activity and pharmacological potential is another significant application of this compound. Studies on related molecules, such as the synthesis and insecticidal assessment of heterocycles incorporating a thiadiazole moiety, indicate that these compounds have potential insecticidal properties against various pests (Fadda et al., 2017). Such research underscores the importance of investigating the biological activities of Ethyl 4-(2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)acetamido)benzoate, as it may reveal useful pharmacological properties or potential applications in pest management.

Molecular Docking and Antimicrobial Activity The compound's applications extend to molecular docking studies and antimicrobial activity evaluation. Novel pyridine and fused pyridine derivatives, for example, have been prepared and subjected to in silico molecular docking screenings towards various proteins, revealing moderate to good binding energies. This suggests that similar compounds, including Ethyl 4-(2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)acetamido)benzoate, could be promising candidates for drug development or antimicrobial agents (Flefel et al., 2018).